Cas no 835-05-2 (Phenanthrene, 3,6-diiodo-)

• Product Name: Phenanthrene, 3,6-diiodo-
• CAS No: 835-05-2
• MF: C₁₄H₈I₂
• MW: 430.022268295288
• CID: 1815401
• Update Time: 2024-11-19

Phenanthrene, 3,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 3,6-diiodo-
• 3,6-Diiodophenanthrene

• Inchi： 1S/C14H8I2/c15-11-5-3-9-1-2-10-4-6-12(16)8-14(10)13(9)7-11/h1-8H
• InChI Key： DEQDKNIAOMCBOQ-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C=C2)=CC=C(I)C=3)=CC(I)=C1

Computed Properties

• Exact Mass: 429.872
• Monoisotopic Mass: 429.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 2.130±0.06 g/cm3(Predicted)
• Melting Point: 224 °C
• Boiling Point: 478.2±18.0 °C(Predicted)